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Compound of Interest

Compound Name: (1-Cyanocyclohexyl)acetic acid

Cat. No.: B195784 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (1-Cyanocyclohexyl)acetic acid, a key

intermediate in the synthesis of the anticonvulsant drug Gabapentin. This document

consolidates critical information on its synonyms, chemical properties, synthesis protocols, and

analytical methods, tailored for professionals in the fields of chemical research and

pharmaceutical development.

Chemical Identity and Synonyms
(1-Cyanocyclohexyl)acetic acid is a well-documented chemical compound with several

synonyms used across scientific literature and commercial platforms. A clear understanding of

these alternative names is crucial for effective literature searches and material procurement.
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Identifier Type Value Citation

Systematic Name
2-(1-cyanocyclohexyl)acetic

acid
[1]

Common Synonyms
1-Cyanocyclohexaneacetic

Acid
[1]

(1-cyano-cyclohexyl)-acetic

acid

CAS Registry Number 133481-09-1 [1][2]

Molecular Formula C₉H₁₃NO₂ [1]

Molecular Weight 167.21 g/mol [2]

Related Compound Names Gabapentin USP RC B [1]

USP Gabapentin Related

Compound B
[1]

Gabapentin EP Impurity B

Physicochemical Properties
A summary of the key physicochemical properties of (1-Cyanocyclohexyl)acetic acid is

presented below. This data is essential for handling, storage, and experimental design.

Property Value Citation

Appearance
White to off-white crystalline

powder or flakes
[2]

Assay ≥98.0% (by GC) [2]

Storage Temperature 2-8°C [2]

Synthesis of (1-Cyanocyclohexyl)acetic Acid
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Two primary synthetic routes for (1-Cyanocyclohexyl)acetic acid have been extensively

reported: a traditional chemical synthesis and a more recent, greener biocatalytic method.

Chemical Synthesis from Cyclohexanone and
Cyanoacetic Acid
This method involves the condensation of cyclohexanone with cyanoacetic acid, followed by

the introduction of the second acetic acid moiety.

A detailed, multi-step protocol for this synthesis is outlined below:

Reaction Setup: In a reaction vessel, combine cyclohexanone, cyanoacetic acid, and a

suitable solvent.

Condensation: Heat the mixture under reflux to facilitate the Knoevenagel condensation.

Hydrolysis and Decarboxylation: The intermediate is then hydrolyzed and decarboxylated to

yield the final product.

Purification: The crude product is purified by recrystallization from an appropriate solvent

system to afford (1-Cyanocyclohexyl)acetic acid.

A generalized workflow for the chemical synthesis is depicted in the following diagram.

Chemical Synthesis Workflow
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A simplified workflow for the chemical synthesis of (1-Cyanocyclohexyl)acetic acid.

Biocatalytic Synthesis using Nitrilase
This green chemistry approach utilizes a nitrilase enzyme to selectively hydrolyze one of the

nitrile groups of 1-cyanocyclohexaneacetonitrile.

The following protocol outlines the key steps in the biocatalytic synthesis:

Enzyme Preparation: A recombinant E. coli expressing a suitable nitrilase is cultured and the

cells are harvested.

Biotransformation: 1-cyanocyclohexaneacetonitrile (substrate) is added to a buffered solution

containing the nitrilase-expressing cells. The reaction is incubated under controlled

temperature and pH.

Reaction Monitoring: The progress of the reaction is monitored by HPLC to determine the

conversion of the substrate to the product.

Product Isolation and Purification: Once the reaction is complete, the cells are removed by

centrifugation. The pH of the supernatant is adjusted to precipitate the product, which is then

collected by filtration and dried.

The workflow for the biocatalytic synthesis and purification is illustrated below.

Biocatalytic Synthesis and Purification Workflow
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Workflow for the biocatalytic synthesis and purification of (1-Cyanocyclohexyl)acetic acid.

Analytical Methods
Accurate and reliable analytical methods are essential for quality control and reaction

monitoring. High-Performance Liquid Chromatography (HPLC) is a commonly employed

technique for the analysis of (1-Cyanocyclohexyl)acetic acid.

High-Performance Liquid Chromatography (HPLC)
A reverse-phase HPLC method is suitable for the separation and quantification of (1-
Cyanocyclohexyl)acetic acid.

Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase or a

suitable solvent to a known concentration.

Chromatographic Conditions: A typical setup would include:

Column: A C18 reverse-phase column.

Mobile Phase: A mixture of acetonitrile and water, with an acidic modifier such as

phosphoric acid or formic acid to ensure the analyte is in its protonated state.

Detection: UV detection at an appropriate wavelength.

Analysis: Inject the prepared sample into the HPLC system and record the chromatogram.

The retention time and peak area are used for identification and quantification, respectively,

against a standard of known concentration.

Spectroscopic Characterization
While specific experimental spectra for (1-Cyanocyclohexyl)acetic acid were not available in

the reviewed literature, the expected NMR chemical shifts can be predicted based on the

molecular structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show signals for the cyclohexyl protons,

typically in the range of 1.0-2.5 ppm. The methylene protons of the acetic acid moiety would
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likely appear as a singlet or a multiplet between 2.0 and 3.0 ppm. The carboxylic acid proton

is expected to be a broad singlet at a downfield chemical shift, typically above 10 ppm, and

may be exchangeable with D₂O.

¹³C NMR: The carbon NMR spectrum would show distinct signals for the carbons of the

cyclohexyl ring, the quaternary carbon attached to the cyano group, the cyano carbon

(typically >110 ppm), the methylene carbon of the acetic acid group, and the carbonyl carbon

of the carboxylic acid (typically >170 ppm).

Application in Gabapentin Synthesis
(1-Cyanocyclohexyl)acetic acid is a crucial precursor in the industrial synthesis of

Gabapentin. The synthesis involves the reduction of the nitrile group to a primary amine.

The logical relationship for the synthesis of Gabapentin from (1-Cyanocyclohexyl)acetic acid
is presented below.

Gabapentin Synthesis Pathway

Precursor Reaction Final Product

(1-Cyanocyclohexyl)acetic acid Nitrile Reduction
(e.g., Catalytic Hydrogenation) Gabapentin

Click to download full resolution via product page

The conversion of (1-Cyanocyclohexyl)acetic acid to Gabapentin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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